Cas no 1228014-10-5 (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine)

• Product Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine
• CAS No: 1228014-10-5
• MF: C₁₇H₃₀BNO₃Si
• MW: 335.321506023407
• MDL: MFCD12198135
• CID: 1033350
• PubChem ID: 53398358
• Update Time: 2025-06-07

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2-((trimethylsilyl)oxy)propan-2-yl)pyridine
• 6-(2-(Trimethylsilyloxy)propan-2-yl)pyridine-3-boronic acid pinacol ester
• 1228014-10
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2-(trimethylsilyloxy)propan-2-yl)pyridine
• AK119476
• AM808028
• KB-243533
• Pyridine, 2-[1-methyl-1-[(trimethylsilyl)oxy]ethyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• SureCN155003
• trimethyl-[2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]propan-2-yloxy]silane
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine
• 5-(4,4,5,5-tetram
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]-2-propanyl}pyridine
• SY103133
• DA-14021
• C17H30BNO3Si
• (6-(2-((TRIMETHYLSILYL)OXY)PROPAN-2-YL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• 1228014-10-5
• GQSLZAFZAPLKEY-UHFFFAOYSA-N
• A890953
• CS-W019249
• DS-5632
• AKOS015949935
• SCHEMBL155003
• DTXSID90694412
• MFCD12198135
• trimethyl-[1-methyl-1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]ethoxy]silane
• BCP11509
• 6-[2-[(Trimethylsilyl)oxy]-2-propyl)pyridine-3-boronic Acid Pinacol Ester
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine

• MDL： MFCD12198135
• Inchi： 1S/C17H30BNO3Si/c1-15(2,22-23(7,8)9)14-11-10-13(12-19-14)18-20-16(3,4)17(5,6)21-18/h10-12H,1-9H3
• InChI Key： GQSLZAFZAPLKEY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(C)(C)C1C=CC(B2OC(C)(C)C(C)(C)O2)=CN=1

Computed Properties

• Exact Mass: 335.20900
• Monoisotopic Mass: 335.2088005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Experimental Properties

• PSA: 40.58000
• LogP: 3.46740

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine (CAS No. 1228014-10-5): A Comprehensive Overview

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine (CAS No. 1228014-10-5) is a versatile organic compound that has gained significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique boronic ester and silyl ether functionalities, which make it a valuable intermediate in synthetic chemistry and drug development.

The tetramethyl-1,3,2-dioxaborolan-2-yl group in the compound is a boronic ester derivative that is widely used in Suzuki-Miyaura coupling reactions. These reactions are crucial in the synthesis of biologically active molecules and pharmaceuticals. The presence of this group allows for efficient and selective coupling with aryl halides and vinyl halides, making it an essential tool in the construction of complex molecular architectures.

The trimethylsilyl ether group in the compound serves as a protecting group for the hydroxyl functionality. This protecting group is easily introduced and removed under mild conditions, making it highly useful in multistep synthetic sequences where the hydroxyl group needs to be temporarily masked. The stability and ease of manipulation of the trimethylsilyl ether group have made it a popular choice in organic synthesis.

Recent studies have highlighted the potential of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the compound's unique structure allowed for the efficient synthesis of a series of derivatives with potent antiviral activity against various strains of viruses.

In another study published in Organic Letters, scientists explored the application of this compound in the synthesis of fluorescent probes for biological imaging. The boronic ester functionality was utilized to conjugate the compound with fluorescent dyes, resulting in highly sensitive and selective probes for monitoring cellular processes. The trimethylsilyl ether group was found to enhance the solubility and stability of these probes in biological media.

The pyridine ring in 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine imparts additional reactivity and functional versatility to the molecule. Pyridine derivatives are known for their biological activities and have been extensively studied for their potential as therapeutic agents. The presence of the pyridine ring can influence the electronic properties and reactivity of the molecule, making it suitable for a wide range of applications.

In addition to its synthetic utility, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine has shown promise in materials science. Researchers have investigated its use as a building block for constructing functional polymers and supramolecular assemblies. The combination of the boronic ester and silyl ether functionalities provides multiple points of reactivity that can be exploited for creating complex materials with tailored properties.

The safety profile of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine has also been evaluated. Studies have shown that it is generally stable under standard laboratory conditions and can be handled with standard precautions. However, as with any chemical compound, appropriate safety measures should be followed to ensure safe handling and storage.

In conclusion, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{2-[(trimethylsilyl)oxy]propan-2-yl}pyridine (CAS No. 1228014-10-5) is a multifunctional compound with significant potential in various areas of chemistry and biology. Its unique combination of boronic ester and silyl ether functionalities makes it an invaluable intermediate in synthetic chemistry and drug development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific research.